Cas no 1805101-06-7 (4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805101-06-7
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4914014
• Update Time: 2025-05-21

4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C7H5ClF2N2O2/c8-3-1-2(11)4(7(13)14)5(12-3)6(9)10/h1,6H,(H2,11,12)(H,13,14)
• InChI Key： OIKAHKVXTJILDU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(=O)O)C(C(F)F)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 76.2

Additional information on 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid

Research Brief on 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1805101-06-7)

The compound 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1805101-06-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid as a key intermediate in the synthesis of novel pharmaceutical agents. Its unique structural features, including the difluoromethyl group and the carboxylic acid moiety, make it a versatile building block for the development of small-molecule inhibitors targeting various enzymes and receptors. Researchers have successfully utilized this compound in the synthesis of potential candidates for treating inflammatory diseases and certain types of cancer.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the compound's ability to modulate specific kinase pathways involved in cell proliferation and inflammation. The study demonstrated that derivatives of 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid exhibited promising inhibitory activity against selected kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for developing targeted therapies.

Another significant advancement was reported in the field of antimicrobial research. A team of researchers from leading pharmaceutical institutions investigated the compound's derivatives as potential antibacterial agents. Their work, published in Bioorganic & Medicinal Chemistry Letters, revealed that certain modifications to the core structure resulted in compounds with enhanced activity against drug-resistant bacterial strains, particularly Gram-positive pathogens.

The metabolic stability and pharmacokinetic properties of 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid derivatives have also been the subject of recent investigations. Studies utilizing in vitro and in vivo models have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) profile, which is crucial for its development as a drug candidate. These studies have identified specific structural modifications that can improve oral bioavailability while maintaining therapeutic efficacy.

From a synthetic chemistry perspective, recent publications have described novel and efficient routes for the preparation of 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid and its derivatives. These methods emphasize green chemistry principles, with improved yields and reduced environmental impact compared to traditional synthetic approaches. The development of these synthetic protocols has facilitated broader exploration of the compound's pharmaceutical potential.

Looking forward, the research community continues to explore the full therapeutic potential of 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid. Current investigations are focusing on its application in targeted drug delivery systems and combination therapies. The compound's unique chemical properties make it particularly interesting for the development of prodrugs and other advanced pharmaceutical formulations.

In conclusion, 4-Amino-6-chloro-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS: 1805101-06-7) represents a promising chemical entity with diverse applications in medicinal chemistry. The recent research findings underscore its potential as a valuable scaffold for drug development across multiple therapeutic areas. Continued investigation of this compound and its derivatives is likely to yield important contributions to the pharmaceutical industry and patient care in the coming years.